Cas no 6219-52-9 (3-(4-nitrophenyl)-4H-1,2,4-triazole)
6219-52-9 structure
Product Name:3-(4-nitrophenyl)-4H-1,2,4-triazole
CAS No:6219-52-9
MF:C8H6N4O2
MW:190.158840656281
MDL:MFCD06090835
CID:1636445
PubChem ID:2825224
Update Time:2025-04-21
3-(4-nitrophenyl)-4H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-2-{3-chloro-4-[(2-chlorobenzyl)oxy]-5-methoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one
- Thiazolo[3,2-a]benzimidazol-3(2H)-one, 2-[[3-chloro-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl]methylene]-, (2Z)-
- (2Z)-2-[[3-chloro-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
- 3-(4-nitrophenyl)-4H-1,2,4-triazole
- 3-(4-nitrophenyl)-1H-[1,2,4]triazole
- CCG-42315
- 5-(4-nitrophenyl)-1H-1,2,4-triazole
- 6219-52-9
- ALBB-023091
- 5-(4-nitro-phenyl)-1H-[1,2,4]triazole
- MFCD06090835
- STL432312
- SR-01000632325-1
- EN300-35597
- SCHEMBL1229299
- 3-(4-nitrophenyl)-1H-1,2,4-triazole
- SCHEMBL18772981
- Z359384190
- SCHEMBL17673804
- AKOS003345777
- DB-090778
- 1H-1,2,4-Triazole, 3-(4-nitrophenyl)-
-
- MDL: MFCD06090835
- Inchi: 1S/C8H6N4O2/c13-12(14)7-3-1-6(2-4-7)8-9-5-10-11-8/h1-5H,(H,9,10,11)
- InChI Key: OIGIZPCMVZXYQC-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)C1=NC=NN1)=O
Computed Properties
- Exact Mass: 482.02608
- Monoisotopic Mass: 190.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 87.4Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 435.3±47.0 °C at 760 mmHg
- Flash Point: 217.1±29.3 °C
- PSA: 53.35
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3-(4-nitrophenyl)-4H-1,2,4-triazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-nitrophenyl)-4H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N498073-25mg |
3-(4-nitrophenyl)-1H-1,2,4-triazole |
6219-52-9 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N498073-50mg |
3-(4-nitrophenyl)-1H-1,2,4-triazole |
6219-52-9 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N498073-250mg |
3-(4-nitrophenyl)-1H-1,2,4-triazole |
6219-52-9 | 250mg |
$ 275.00 | 2022-06-03 | ||
| Chemenu | CM413818-1g |
3-(4-Nitrophenyl)-1H-1,2,4-triazole |
6219-52-9 | 95%+ | 1g |
$385 | 2023-02-02 | |
| Enamine | EN300-35597-0.05g |
3-(4-nitrophenyl)-1H-1,2,4-triazole |
6219-52-9 | 95.0% | 0.05g |
$49.0 | 2025-03-21 | |
| Enamine | EN300-35597-0.1g |
3-(4-nitrophenyl)-1H-1,2,4-triazole |
6219-52-9 | 95.0% | 0.1g |
$72.0 | 2025-03-21 | |
| Enamine | EN300-35597-0.25g |
3-(4-nitrophenyl)-1H-1,2,4-triazole |
6219-52-9 | 95.0% | 0.25g |
$104.0 | 2025-03-21 | |
| Enamine | EN300-35597-0.5g |
3-(4-nitrophenyl)-1H-1,2,4-triazole |
6219-52-9 | 95.0% | 0.5g |
$164.0 | 2025-03-21 | |
| Enamine | EN300-35597-1.0g |
3-(4-nitrophenyl)-1H-1,2,4-triazole |
6219-52-9 | 95.0% | 1.0g |
$210.0 | 2025-03-21 | |
| Enamine | EN300-35597-2.5g |
3-(4-nitrophenyl)-1H-1,2,4-triazole |
6219-52-9 | 95.0% | 2.5g |
$379.0 | 2025-03-21 |
3-(4-nitrophenyl)-4H-1,2,4-triazole Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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